Cas no 866929-67-1 (2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one)

2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one structure
866929-67-1 structure
Product Name:2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one
CAS No:866929-67-1
MF:C7H10F3NO
MW:181.155612468719
MDL:MFCD11501648
CID:1854953
PubChem ID:45257662
Update Time:2023-12-21

2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-TRIFLUORO-1-(PIPERIDIN-4-YL)ETHANONE
    • 2,2,2-trifluoro-1-piperidin-4-ylethanone
    • 2,2,2-Trifluoro-1-piperidin-4-yl-ethanone
    • 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one
    • 2,2,2-Trifluoro-1-(4-piperidinyl)ethanone (ACI)
    • MDL: MFCD11501648
    • Inchi: 1S/C7H10F3NO/c8-7(9,10)6(12)5-1-3-11-4-2-5/h5,11H,1-4H2
    • InChI Key: UZBHVBDVSKGEHA-UHFFFAOYSA-N
    • SMILES: O=C(C(F)(F)F)C1CCNCC1

Computed Properties

  • Exact Mass: 181.071
  • Monoisotopic Mass: 181.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one Pricemore >>

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